Cas no 1185302-57-1 (3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride)

• Product Name: 3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride
• CAS No: 1185302-57-1
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• MDL: MFCD12026828
• CID: 4684119
• Update Time: 2025-05-21

3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{5-[(dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride
• 3-(5-((Dimethylamino)methyl)-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• 3-(5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• 3-{5-[(Dimethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride, AldrichCPR
• 3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride

• MDL： MFCD12026828
• Inchi： 1S/C12H13N3O2.ClH/c1-15(2)7-11-13-12(14-17-11)10-5-3-4-9(6-10)8-16;/h3-6,8H,7H2,1-2H3;1H
• InChI Key： UQVGLFRJMOFWRM-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN(C)C)=NC(C2C=CC=C(C=O)C=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 260
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride

Research Brief on 3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride (CAS: 1185302-57-1)

In recent years, the compound 3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride (CAS: 1185302-57-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The compound's structural features, including the dimethylamino group and the benzaldehyde moiety, contribute to its bioactivity and make it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of acetylcholinesterase (AChE), a key enzyme implicated in neurodegenerative disorders such as Alzheimer's disease. The research highlighted the compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile, making it a potential lead compound for further drug development.

Another significant area of research involves the application of this compound in cancer therapy. Preliminary in vitro studies have shown that 3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride exhibits cytotoxic effects against certain cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis, which plays a critical role in cell proliferation and survival. These findings suggest that the compound could serve as a scaffold for the development of new anticancer agents.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of 3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride have been reported. A novel, high-yield synthesis route was developed, which minimizes the use of hazardous reagents and reduces the overall environmental impact. This green chemistry approach not only improves the scalability of the synthesis but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future studies. Ongoing research is exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations and enhance the compound's therapeutic efficacy.

In conclusion, 3-{5-(Dimethylamino)methyl-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride (CAS: 1185302-57-1) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its diverse pharmacological activities and the continuous improvements in its synthesis and application underscore its potential as a key player in the development of next-generation therapeutics. Future research should focus on elucidating its precise mechanisms of action and advancing its preclinical and clinical evaluation to fully realize its therapeutic benefits.